Cas no 98353-18-5 (Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester)

• Product Name: Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester
• CAS No: 98353-18-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 4374146
• PubChem ID: 531531
• Update Time: 2025-05-25

Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester
• SCHEMBL10223236
• methyl 2-(2,2-dimethylpropanoylamino)propanoate
• SR-01000401117-1
• 98353-18-5
• EN300-748932
• METHYL 2-(2,2-DIMETHYLPROPANAMIDO)PROPANOATE
• OTUZHOXNCVOSAC-UHFFFAOYSA-N
• l-Alanine, N-pivaloyl-, methyl ester
• AKOS001601841
• SCHEMBL23894861
• AKOS017294822
• SR-01000401117

• Inchi： 1S/C9H17NO3/c1-6(7(11)13-5)10-8(12)9(2,3)4/h6H,1-5H3,(H,10,12)/t6-/m0/s1
• InChI Key： OTUZHOXNCVOSAC-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@H](C)NC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.12084340Da
• Monoisotopic Mass: 187.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Additional information on Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester

Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester (CAS No. 98353-18-5): A Comprehensive Overview

Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester, identified by its CAS number 98353-18-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of amides and esters, characterized by its unique structural framework and potential biological activities. The molecular structure of Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester consists of an alanine backbone modified with a 2,2-dimethyl-1-oxopropyl group and a methyl ester moiety, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of this compound have been the focus of several studies aimed at exploring its pharmacological potential. Recent advancements in synthetic chemistry have enabled the efficient preparation of Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester, allowing researchers to investigate its interactions with biological targets. The compound's structural features make it a valuable scaffold for drug design, particularly in the development of novel therapeutic agents.

In the realm of medicinal chemistry, the exploration of amides and esters has led to the discovery of numerous bioactive molecules. The presence of the 2,2-dimethyl-1-oxopropyl group in Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester introduces steric hindrance and lipophilicity, which can influence its binding affinity to biological receptors. This characteristic has been exploited in the design of molecules targeting specific enzymatic or receptor pathways.

Recent research has highlighted the potential of Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester in modulating inflammatory responses. Studies have demonstrated that amide derivatives can interact with inflammatory mediators and cytokines, potentially offering therapeutic benefits in conditions such as arthritis and autoimmune disorders. The unique structural motif of this compound may facilitate its interaction with inflammatory pathways, making it a promising candidate for further investigation.

The pharmacokinetic properties of Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester are also of great interest. Its molecular structure suggests that it may exhibit favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Preliminary studies have indicated that this compound can be efficiently absorbed and distributed within biological systems, raising hopes for its potential use in oral or parenteral formulations.

In addition to its pharmacological applications, Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester has shown promise in material science. Its ability to form stable complexes with other molecules makes it a valuable component in the development of novel polymers and coatings. These materials could find applications in various industries, including pharmaceuticals and biotechnology.

The future direction of research on Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester is likely to focus on optimizing its synthetic routes and exploring its potential in clinical trials. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in the development of targeted therapies. The structural diversity offered by modifications such as the 2,2-dimethyl-1-oxopropyl group provides a rich foundation for designing molecules with tailored biological activities.

The interdisciplinary nature of modern chemical research ensures that compounds like Alanine, N-(2,2-dimethyl-1-oxopropyl)-, methyl ester will continue to be at the forefront of innovation. By integrating insights from organic chemistry、biochemistry、pharmacology，and materials science，researchers can harness the full potential of this compound and related derivatives. This collaborative approach will not only accelerate the discovery process but also lead to more effective and safer therapeutic interventions.